Cas no 919291-65-9 (6-[(Aziridin-1-yl)methyl]-9-bromobenzo[h]isoquinolin-1(2H)-one)
919291-65-9 structure
Product Name:6-[(Aziridin-1-yl)methyl]-9-bromobenzo[h]isoquinolin-1(2H)-one
CAS No:919291-65-9
MF:C16H13BrN2O
MW:329.191222906113
CID:764709
Update Time:2023-08-03
6-[(Aziridin-1-yl)methyl]-9-bromobenzo[h]isoquinolin-1(2H)-one Chemical and Physical Properties
Names and Identifiers
-
- Benz[h]isoquinolin-1(2H)-one, 6-(1-aziridinylmethyl)-9-bromo-
- 6-(aziridin-1-ylmethyl)-9-bromo-2H-benzo[h]isoquinolin-1-one
- 6-[(Aziridin-1-yl)methyl]-9-bromobenzo[h]isoquinolin-1(2H)-one
-
- Inchi: 1S/C16H13BrN2O/c17-12-1-2-13-11(9-19-5-6-19)7-10-3-4-18-16(20)15(10)14(13)8-12/h1-4,7-8H,5-6,9H2,(H,18,20)
- InChI Key: UKVKVLNSBWAZQC-UHFFFAOYSA-N
- SMILES: BrC1C=CC2C(C=1)=C1C(NC=CC1=CC=2CN1CC1)=O
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 20
- Rotatable Bond Count: 2
- Complexity: 434
- Topological Polar Surface Area: 32.1
6-[(Aziridin-1-yl)methyl]-9-bromobenzo[h]isoquinolin-1(2H)-one Related Literature
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
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